Cas no 2229528-20-3 (3-({3-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol)

• Product Name: 3-({3-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol
• CAS No: 2229528-20-3
• MF: C₁₁H₁₃F₂NOS
• MW: 245.288828611374
• CID: 5953028
• PubChem ID: 165720374
• Update Time: 2025-05-22

3-({3-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-({3-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol
• 3-({3-[(difluoromethyl)sulfanyl]phenyl}methyl)azetidin-3-ol
• 2229528-20-3
• EN300-1972764

• Inchi： 1S/C11H13F2NOS/c12-10(13)16-9-3-1-2-8(4-9)5-11(15)6-14-7-11/h1-4,10,14-15H,5-7H2
• InChI Key： LDZVHNODUGLARM-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)CC1(CNC1)O

Computed Properties

• Exact Mass: 245.06859154g/mol
• Monoisotopic Mass: 245.06859154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-({3-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol

3-({3-(Difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol: A Comprehensive Overview

3-({3-(Difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol, commonly referred to by its CAS number 2229528-20-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a difluoromethyl group, a sulfanylphenyl moiety, and an azetidinol ring. The compound has garnered attention due to its potential applications in drug development and its intriguing chemical properties.

The molecular structure of 3-({3-(Difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol is notable for its complexity and functional diversity. The azetidinol ring, a four-membered cyclic ether, serves as the central framework of the molecule. Attached to this ring is a sulfanylphenyl group, which introduces aromaticity and potential for hydrogen bonding. The difluoromethyl substituent further enhances the molecule's chemical reactivity and stability. These structural features make the compound a valuable substrate for various chemical transformations and biological assays.

Recent studies have explored the synthesis of CAS 2229528-20-3 through innovative methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions. These approaches have not only improved the yield and purity of the compound but also opened new avenues for its large-scale production. Researchers have also investigated the compound's pharmacokinetic properties, revealing promising bioavailability and metabolic stability, which are critical for its potential use in therapeutic applications.

In terms of biological activity, 3-({3-(Difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol has demonstrated potent inhibitory effects on several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that the compound can inhibit histone deacetylases (HDACs), which are key targets in epigenetic therapy. Additionally, preclinical trials have indicated that the compound exhibits anti-inflammatory and antioxidant properties, further underscoring its therapeutic potential.

The latest research on this compound has also delved into its interactions with cellular signaling pathways. Scientists have found that CAS 2229528-20-3 can modulate the activity of G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. This discovery has opened new possibilities for targeting GPCR-related diseases, such as cardiovascular disorders and central nervous system disorders.

In conclusion, 3-({3-(Difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol, or CAS 2229528-20-3, is a multifaceted compound with a wealth of chemical and biological attributes. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a promising candidate for drug development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicinal chemistry and personalized medicine.